Cas no 53844-49-8 (3,3'-Bithiophene, 2,2',4,4',5,5'-hexabromo-)

3,3'-Bithiophene, 2,2',4,4',5,5'-hexabromo- structure
53844-49-8 structure
Product Name:3,3'-Bithiophene, 2,2',4,4',5,5'-hexabromo-
CAS No:53844-49-8
MF:C8Br6S2
MW:639.639595031738
CID:4027434
PubChem ID:12414666
Update Time:2025-04-22

3,3'-Bithiophene, 2,2',4,4',5,5'-hexabromo- Chemical and Physical Properties

Names and Identifiers

    • 3,3'-Bithiophene, 2,2',4,4',5,5'-hexabromo-
    • DTXSID201270577
    • 53844-49-8
    • 2,2a(2),4,4a(2),5,5a(2)-Hexabromo-3,3a(2)-bithiophene
    • 2,2',4,4',5,5'-Hexabromo-3,3'-bithiophene
    • Inchi: 1S/C8Br6S2/c9-3-1(5(11)15-7(3)13)2-4(10)8(14)16-6(2)12
    • InChI Key: CAYIXVSICSMBRZ-UHFFFAOYSA-N
    • SMILES: C1(Br)SC(Br)=C(Br)C=1C1C(Br)=C(Br)SC=1Br

Computed Properties

  • Exact Mass: 639.44802Da
  • Monoisotopic Mass: 633.45417Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.4
  • Topological Polar Surface Area: 56.5Ų

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